Cas no 1566057-56-4 (2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine)

• Product Name: 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine
• CAS No: 1566057-56-4
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD26037312
• CID: 5579511
• PubChem ID: 112562681
• Update Time: 2025-06-08

2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, β-fluoro-4-(1-methylethyl)-
• 2-Fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine
• 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine

• MDL： MFCD26037312
• Inchi： 1S/C11H16FN/c1-8(2)9-3-5-10(6-4-9)11(12)7-13/h3-6,8,11H,7,13H2,1-2H3
• InChI Key： IBPVQRCQBBQMGE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(C)C)=CC=1)(F)CN

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 263.5±25.0 °C at 760 mmHg
• Flash Point: 124.2±11.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 8.40±0.10(Predicted)

2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine

Introduction to 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine (CAS No. 1566057-56-4)

2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine, identified by its Chemical Abstracts Service Number (CAS No.) 1566057-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and an amine functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The fluorine atom in 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. Fluorine substitution is a well-documented strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and prolong the half-life of drugs. The incorporation of fluorine into molecular structures often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby optimizing drug delivery and efficacy.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated compounds in drug design. Studies have demonstrated that the electronic properties of fluorine can influence the conformational flexibility and binding interactions of molecules with biological targets. In particular, 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine has been investigated for its potential as a building block in the synthesis of novel therapeutic agents targeting various diseases, including neurological disorders, cancer, and infectious diseases.

The amine functional group in this compound contributes to its basicity and reactivity, enabling it to participate in hydrogen bonding interactions and form stable complexes with other biomolecules. This property makes it particularly useful in the development of receptor ligands, enzyme inhibitors, and other pharmacophores. The combination of a fluorine atom and an amine group provides a versatile platform for medicinal chemists to explore structure-activity relationships (SAR) and optimize drug candidates.

In the context of modern drug discovery, 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine has been utilized in several research endeavors aimed at identifying novel bioactive molecules. For instance, studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The structural motif present in this compound has shown promise in modulating the activity of kinases by interfering with their ATP-binding pockets or allosteric sites.

Moreover, the propan-2-yl phenyl moiety in 2-fluoro-2-[4-(propan-2-yl)phenyl]ethan-1-amine contributes to its lipophilicity and solubility profile, which are essential factors for drug bioavailability. The presence of this alkyl chain enhances the compound's ability to cross biological membranes, improving its distribution within the body. This feature is particularly important for drugs that require systemic delivery or targeted action within specific tissues.

Recent publications have also highlighted the use of fluorinated amines like 2-fluoro-2-[4-(propan-2-y l)phenyl]ethan -1 -amine in the development of antiviral agents. The unique electronic properties of fluorine can alter the binding affinity of viral proteases or polymerases, thereby inhibiting viral replication. Researchers have leveraged computational methods to design derivatives of this compound that exhibit enhanced antiviral activity while maintaining favorable pharmacokinetic profiles.

The synthesis of 2-fluoro - 2-[ 4 - ( propan - 2 - yl ) phen yl ] etha n - 1 - am ine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, 2-fluoro - 2-[ 4 - ( propan - 2 - yl ) phen yl ] etha n - 1 - am ine ( CAS No . 1566057 -56 -4) represents a promising candidate for further exploration in drug discovery. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with improved efficacy and bioavailability. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.